3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H12ClN3OS/c1-7-11(9-3-5-10(15)6-4-9)12-13(20-7)17-8(2)18(16)14(12)19/h3-6H,16H2,1-2H3
• InChI Key: IGHFAGWXHSYULO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=C(N(C2=O)N)C)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol

Description

“3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-acetyl-4-aminopyrimidines, when acylated with carboxylic anhydrides or acid chlorides and heated under reflux with MeONa in BuOH, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Scientific Research Applications

Synthesis of New Pyrido[2,3-d]pyrimidin-5-one Derivatives

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Antiproliferative Agent

. This suggests that “3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” could potentially have similar properties.

Tyrosine Kinase Inhibitor

. This suggests that “3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” could potentially be used as a tyrosine kinase inhibitor.

Cyclin-Dependent Kinase (CDK4) Inhibitors

. This suggests that “3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” could potentially be used as a CDK4 inhibitor.

Antimicrobial Activity

. This suggests that “3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” could potentially have antimicrobial properties.

Anti-Inflammatory and Analgesic Activity

. This suggests that “3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one” could potentially have anti-inflammatory and analgesic properties.

Mechanism of Action

Target of Action

Similar compounds have been found to target various proteins and enzymes, which play crucial roles in cellular processes .

Mode of Action

The exact mode of action of 3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one It is likely that the compound interacts with its targets, leading to changes in their function

Biochemical Pathways

Similar compounds have been found to affect various pathways, leading to downstream effects such as inhibition of cell growth or induction of apoptosis .

Pharmacokinetics

These properties can significantly impact the bioavailability of the compound and its ability to reach its targets .

Result of Action

Similar compounds have been found to have various effects, such as inhibiting cell growth or inducing apoptosis .

Action Environment

The action, efficacy, and stability of 3-Amino-5-(4-chlorophenyl)-2,6-dimethylthieno[2,3-d]pyrimidin-4-one can be influenced by various environmental factors . These can include factors such as pH, temperature, and the presence of other compounds .